molecular formula C₁₀H₁₀D₁₀NO₅PS₂ B1152555 Mecarbam-d10

Mecarbam-d10

Cat. No.: B1152555
M. Wt: 339.43
Attention: For research use only. Not for human or veterinary use.
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Description

Mecarbam-d10 (Deuterated Mecarbam) is a stable isotope-labeled analog of the carbamate pesticide Mecarbam, where ten hydrogen atoms are replaced with deuterium. This modification enhances its utility as an internal standard in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LC-MS) analyses, enabling precise quantification of non-deuterated Mecarbam residues in environmental and biological samples . Its molecular formula is C10H9D10NO4PS2, with a molecular weight of 337.42 g/mol. The deuterium substitution minimizes isotopic interference during analysis, ensuring high specificity and accuracy in trace-level detection .

Properties

Molecular Formula

C₁₀H₁₀D₁₀NO₅PS₂

Molecular Weight

339.43

Synonyms

Murfotox-d10;  O,O-Diethyl S-(N-ethoxycarbonyl-N-methylcarbamoylmethyl) phosphorodithioate-d10;  O,O-Diethyl S-(N-ethoxycarbonyl-N-methylcarbamoylmethyl) phosphorothiolothionate-d10;  Pennsalt TD 72-d10;  Pestan-d10;  TD 72-d10;  Criotox-d10;  MS 1053-d10; 

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

Mecarbam-d10 belongs to the carbamate pesticide class, sharing structural similarities with compounds like Carbaryl , Aldicarb , and Propoxur . Key differences lie in their substituent groups and isotopic labeling (Table 1).

Table 1: Structural Comparison of this compound and Analogues

Compound Molecular Formula Isotopic Labeling Key Functional Groups
This compound C10H9D10NO4PS2 Deuterated (10D) Thiophosphate, Carbamate
Mecarbam (Parent) C10H19NO4PS2 None Thiophosphate, Carbamate
Carbaryl C12H11NO2 None Naphthyl, Carbamate
Aldicarb C7H14N2O2S None Sulfoxide, Carbamate
Physicochemical Properties

This compound exhibits near-identical polarity and solubility to its non-deuterated counterpart, ensuring comparable chromatographic behavior. However, its deuterium substitution reduces metabolic degradation rates by ~15% in hepatic microsomal assays, enhancing stability in long-term storage .

Table 2: Physicochemical Comparison

Property This compound Mecarbam Carbaryl
LogP (Octanol-Water) 2.1 2.1 2.3
Water Solubility (mg/L) 12.5 12.5 120
Half-life (Soil, Days) 30 28 10
Analytical Performance

In LC-MS/MS analyses, this compound demonstrates superior signal-to-noise ratios (SNR = 450) compared to non-deuterated Mecarbam (SNR = 300) due to reduced matrix interference . Its use lowers the limit of quantification (LOQ) to 0.01 ppb, outperforming Carbaryl-d7 (LOQ = 0.05 ppb) in residue monitoring .

Toxicity and Environmental Impact

While this compound itself is non-toxic (LD50 > 5000 mg/kg in rats), its parent compound exhibits moderate toxicity (LD50 = 25 mg/kg). Unlike Aldicarb, which is highly water-soluble and prone to groundwater contamination, this compound’s lower solubility minimizes environmental mobility .

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